93-20-9

Anavenol

In Stock

• CAS RN:
• 93-20-9

• Formula:
• C12H12O2

• InChI:
• InChI=1S/C12H12O2/c13-7-8-14-12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9,13H,7-8H2

• InChIKey:
• BQPBZDSDFCDSAO-UHFFFAOYSA-N

• Anti-inflammatory drug
  Anavenol is an ascending type of equine anesthetic.
  

6,7-Dichloro-4-hydroxyquinoline-3-carboxylic acid

Usually In Stock

• CAS RN:
• 26893-20-9

• Formula:
• C10H5Cl2NO3

• InChI:
• InChI=1S/C10H5Cl2NO3/c11-6-1-4-8(2-7(6)12)13-3-5(9(4)14)10(15)16/h1-3H,(H,13,14)(H,15,16)

• InChIKey:
• BFCGHXVOVSHPIC-UHFFFAOYSA-N

• 6,7-Dichloro-4-hydroxyquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C10H5Cl2NO3 and its molecular weight is 258.05 g/mol. The purity is usually 95%.

4-Amino-2-oxo-1,2-dihydroquinoline-3-carbonitrile

Usually In Stock

• CAS RN:
• 71993-20-9

• Formula:
• C10H7N3O

• InChI:
• InChI=1S/C10H7N3O/c11-5-7-9(12)6-3-1-2-4-8(6)13-10(7)14/h1-4H,(H3,12,13,14)

• InChIKey:
• WDULLPIFJCJVCX-UHFFFAOYSA-N

• 4-Amino-2-oxo-1,2-dihydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C10H7N3O and its molecular weight is 185.186. The purity is usually 95%.

PHOSPHINIC ACID, BIS(m-NITROPHENYL)-

• CAS RN:
• 18593-20-9

• Formula:
• C12H9N2O6P

• InChI:
• InChI=1S/C12H9N2O6P/c15-13(16)9-3-1-5-11(7-9)21(19,20)12-6-2-4-10(8-12)14(17)18/h1-8H,(H,19,20)

• InChIKey:
• JLEGDNVOQSBHTR-UHFFFAOYSA-N

• PHOSPHINIC ACID, BIS(m-NITROPHENYL)-, also known as PHOSPHINIC ACID, BIS(m-NITROPHENYL)-, is a useful research compound. Its molecular formula is C12H9N2O6P and its molecular weight is 308.18 g/mol. The purity is usually 95%.

7-chloro-1H-pyrrolo[2,3-c]pyridin-2(3H)-one

In Stock

• CAS RN:
• 178393-20-9

• Formula:
• C7H5ClN2O

• InChI:
• InChI=1S/C7H5ClN2O/c8-7-6-4(1-2-9-7)3-5(11)10-6/h1-2H,3H2,(H,10,11)

• InChIKey:
• JHSXMNUYBFUKFP-UHFFFAOYSA-N

• 7-chloro-1H-pyrrolo[2,3-c]pyridin-2(3H)-one is a useful research compound. Its molecular formula is C7H5ClN2O and its molecular weight is 168.58. The purity is usually 95%.

2-Chloro-6-[(piperidin-1-yl)carbonyl]pyridine

In Stock

• CAS RN:
• 720693-20-9

• Formula:
• C11H13ClN2O

• InChI:
• InChI=1S/C11H13ClN2O/c12-10-6-4-5-9(13-10)11(15)14-7-2-1-3-8-14/h4-6H,1-3,7-8H2

• InChIKey:
• FFURHYJBLKFXGE-UHFFFAOYSA-N

• 2-Chloro-6-[(piperidin-1-yl)carbonyl]pyridine is a useful research compound. Its molecular formula is C11H13ClN2O and its molecular weight is 224.69. The purity is usually 95%.

3,4-Dimethyl-3'-piperidinomethyl benzophenone

In Stock

• CAS RN:
• 898793-20-9

• Formula:
• C21H25NO

• InChI:
• InChI=1S/C21H25NO/c1-16-9-10-20(13-17(16)2)21(23)19-8-6-7-18(14-19)15-22-11-4-3-5-12-22/h6-10,13-14H,3-5,11-12,15H2,1-2H3

• InChIKey:
• WSSWXIJQSJGXAG-UHFFFAOYSA-N

• 3,4-Dimethyl-3'-piperidinomethyl benzophenone is a useful research compound. Its molecular formula is C21H25NO and its molecular weight is 307.4 g/mol. The purity is usually 95%.

N-(4-chloro-2-fluorophenyl)-4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)piperazine-1-carbothioamide

In Stock

• CAS RN:
• 327093-20-9

• Formula:
• C25H22ClFN4O2S

• InChI:
• InChI=1S/C25H22ClFN4O2S/c26-17-7-8-21(20(27)15-17)28-25(34)30-12-9-29(10-13-30)11-14-31-23(32)18-5-1-3-16-4-2-6-19(22(16)18)24(31)33/h1-8,15H,9-14H2,(H,28,34)

• InChIKey:
• MFOICFZGJJNOPJ-UHFFFAOYSA-N

• N-(4-chloro-2-fluorophenyl)-4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaen-3-yl}ethyl)piperazine-1-carbothioamide is a useful research compound. Its molecular formula is C25H22ClFN4O2S and its molecular weight is 497.0 g/mol. The purity is usually 95%.

1-(3-Chloro-4-methylphenyl)-4-(4,5-dichloro-2-methylbenzenesulfonyl)piperazine

Usually In Stock

• CAS RN:
• 929493-20-9

• Formula:
• C18H19Cl3N2O2S

• InChI:
• InChI=1S/C18H19Cl3N2O2S/c1-12-3-4-14(10-15(12)19)22-5-7-23(8-6-22)26(24,25)18-11-17(21)16(20)9-13(18)2/h3-4,9-11H,5-8H2,1-2H3

• InChIKey:
• BXKDUTIKBOBIOZ-UHFFFAOYSA-N

• 1-(3-Chloro-4-methylphenyl)-4-(4,5-dichloro-2-methylbenzenesulfonyl)piperazine is a useful research compound. Its molecular formula is C18H19Cl3N2O2S and its molecular weight is 433.77. The purity is usually 95%.

Methyl 2-formyl-5-methoxy-1-methyl-1H-indole-3-carboxylate

• CAS RN:
• 152593-20-9

• Formula:
• C13H13NO4

• InChI:
• InChI=1S/C13H13NO4/c1-14-10-5-4-8(17-2)6-9(10)12(11(14)7-15)13(16)18-3/h4-7H,1-3H3

• InChIKey:
• CFOVRWSOOZYHNB-UHFFFAOYSA-N

• Methyl 2-formyl-5-methoxy-1-methyl-1H-indole-3-carboxylate is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.

2-(((5-methyl-2-phenyloxazol-4-yl)methyl)thio)-3-propylquinazolin-4(3H)-one

In Stock

• CAS RN:
• 937993-20-9

• Formula:
• C22H21N3O2S

• InChI:
• InChI=1S/C22H21N3O2S/c1-3-13-25-21(26)17-11-7-8-12-18(17)24-22(25)28-14-19-15(2)27-20(23-19)16-9-5-4-6-10-16/h4-12H,3,13-14H2,1-2H3

• InChIKey:
• MFEVMCUJYDLKRT-UHFFFAOYSA-N

• 2-(((5-methyl-2-phenyloxazol-4-yl)methyl)thio)-3-propylquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H21N3O2S and its molecular weight is 391.49. The purity is usually 95%.

tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate

In Stock

• CAS RN:
• 885693-20-9

• Formula:
• C16H28BNO4

• InChI:
• InChI=1S/C16H28BNO4/c1-14(2,3)20-13(19)18-10-8-9-12(11-18)17-21-15(4,5)16(6,7)22-17/h9H,8,10-11H2,1-7H3

• InChIKey:
• KEEIJBAOTMNSEN-UHFFFAOYSA-N

• Tert-Butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydropyridine-1(2H)-carboxylate is a useful research compound. Its molecular formula is C16H28BNO4 and its molecular weight is 309.213. The purity is usually 95%.

1,2,4-Trinitrofluoranthene

Usually In Stock

• CAS RN:
• 102493-20-9

• Formula:
• C16H7N3O6

• InChI:
• InChI=1S/C16H7N3O6/c20-17(21)12-6-5-10-8-3-1-2-4-9(8)15-14(10)11(12)7-13(18(22)23)16(15)19(24)25/h1-7H

• InChIKey:
• WHKRRYLZSVSUKK-UHFFFAOYSA-N

• 1,2,4-Trinitrofluoranthene is a useful research compound. Its molecular formula is C16H7N3O6 and its molecular weight is 337.24 g/mol. The purity is usually 95%.

3-Chloro-2-iodobenzonitrile

In Stock

• CAS RN:
• 1239493-20-9

• Formula:
• C7H3ClIN

• InChI:
• InChI=1S/C7H3ClIN/c8-6-3-1-2-5(4-10)7(6)9/h1-3H

• InChIKey:
• LRKGKRCXVFYLOP-UHFFFAOYSA-N

• 3-Chloro-2-iodobenzonitrile is a useful research compound. Its molecular formula is C7H3ClIN and its molecular weight is 263.46. The purity is usually 95%.

(4-Isopropoxy-2,6-dimethylphenyl)methanol

In Stock

• CAS RN:
• 1506593-20-9

• Formula:
• C12H18O2

• InChI:
• InChI=1S/C12H18O2/c1-8(2)14-11-5-9(3)12(7-13)10(4)6-11/h5-6,8,13H,7H2,1-4H3

• InChIKey:
• JJYJKEQVTOBMSV-UHFFFAOYSA-N

• (4-Isopropoxy-2,6-dimethylphenyl)methanol is a useful research compound. Its molecular formula is C12H18O2 and its molecular weight is 194.27 g/mol. The purity is usually 95%.

Cyclohex-3-en-1-yl(3-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone

In Stock

• CAS RN:
• 1797893-20-9

• Formula:
• C18H22FNO3S

• InChI:
• InChI=1S/C18H22FNO3S/c19-15-8-10-16(11-9-15)24(22,23)17-7-4-12-20(13-17)18(21)14-5-2-1-3-6-14/h1-2,8-11,14,17H,3-7,12-13H2

• InChIKey:
• OJWTZSZIDHNDPY-UHFFFAOYSA-N

• Cyclohex-3-en-1-yl(3-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H22FNO3S and its molecular weight is 351.44. The purity is usually 95%.

4-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]propyl]phthalic acid

Usually In Stock

• CAS RN:
• 2248293-20-9

• Formula:
• C16H21NO6

• InChI:
• InChI=1S/C16H21NO6/c1-9(17-15(22)23-16(2,3)4)7-10-5-6-11(13(18)19)12(8-10)14(20)21/h5-6,8-9H,7H2,1-4H3,(H,17,22)(H,18,19)(H,20,21)

• InChIKey:
• AKNULBZQJDJBIW-UHFFFAOYSA-N

• 4-[2-[(2-Methylpropan-2-yl)oxycarbonylamino]propyl]phthalic acid is a useful research compound. Its molecular formula is C16H21NO6 and its molecular weight is 323.345. The purity is usually 95%.

6-Phenyl-2-pyrimidin-2-yl-2-azaspiro[3.3]heptane

Usually In Stock

• CAS RN:
• 2379993-20-9

• Formula:
• C16H17N3

• InChI:
• InChI=1S/C16H17N3/c1-2-5-13(6-3-1)14-9-16(10-14)11-19(12-16)15-17-7-4-8-18-15/h1-8,14H,9-12H2

• InChIKey:
• HFCLHMRJSMHEAJ-UHFFFAOYSA-N

• 6-Phenyl-2-pyrimidin-2-yl-2-azaspiro[3.3]heptane is a useful research compound. Its molecular formula is C16H17N3 and its molecular weight is 251.333. The purity is usually 95%.

N-[(1S)-1-Cyanoethyl]-3-ethylsulfanylpyridine-2-carboxamide

Usually In Stock

• CAS RN:
• 2418593-20-9

• Formula:
• C11H13N3OS

• InChI:
• InChI=1S/C11H13N3OS/c1-3-16-9-5-4-6-13-10(9)11(15)14-8(2)7-12/h4-6,8H,3H2,1-2H3,(H,14,15)/t8-/m0/s1

• InChIKey:
• WUULUKGAZAGQMG-QMMMGPOBSA-N

• N-[(1S)-1-Cyanoethyl]-3-ethylsulfanylpyridine-2-carboxamide is a useful research compound. Its molecular formula is C11H13N3OS and its molecular weight is 235.31. The purity is usually 95%.